molecular formula C8H8O2S B8779759 3-Mercapto-2-methylbenzoic acid CAS No. 188700-62-1

3-Mercapto-2-methylbenzoic acid

Cat. No.: B8779759
CAS No.: 188700-62-1
M. Wt: 168.21 g/mol
InChI Key: SLCSFMNQHPVVOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Mercapto-2-methylbenzoic acid is a useful research compound. Its molecular formula is C8H8O2S and its molecular weight is 168.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

188700-62-1

Molecular Formula

C8H8O2S

Molecular Weight

168.21 g/mol

IUPAC Name

2-methyl-3-sulfanylbenzoic acid

InChI

InChI=1S/C8H8O2S/c1-5-6(8(9)10)3-2-4-7(5)11/h2-4,11H,1H3,(H,9,10)

InChI Key

SLCSFMNQHPVVOH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1S)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-{[(ethyloxy)carbonothioyl]thio}-2-methylbenzoic acid (270 mg, 1.05 mmol) in a 1N aqueous sodium hydroxide solution (3 mL) was stirred at reflux for 15 hours. The mixture was cooled to room temperature and the pH was adjusted to 2 using concentrated aqueous hydrochloric acid. The aqueous mixture was extracted twice using dichloromethane and the combined organic solutions were washed with brine, then dried over anhydrous sodium sulfate. Filtration and concentration afforded 180 mg, 1.05 mmol (99%) of 3-mercapto-2-methylbenzoic acid. 1H NMR (400 MHz, CDCl3): 7.87 (d, 1H), 7.47 (d, 1H), 7.16-7.11 (m, 1H), 3.43 (s, 1H), 2.62 (s, 3H).
Quantity
270 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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